Cas no 2701643-76-5 (3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride)

• Product Name: 3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride
• CAS No: 2701643-76-5
• MF: C₆H₉ClF₃NO
• MW: 203.58997130394
• CID: 5185056
• PubChem ID: 138110019
• Update Time: 2026-03-05

3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[2.2.1]heptane, 3-(trifluoromethyl)-, hydrochloride (1:1)
• 3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride
• 2701643-76-5
• PS-19105
• 3-(TRIFLUOROMETHYL)-2-OXA-5-AZABICYCLO[2.2.1]HEPTANE HYDROCHLORIDE
• 3-(Trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane HCl
• E88412

• Inchi： 1S/C6H8F3NO.ClH/c7-6(8,9)5-4-1-3(11-5)2-10-4;/h3-5,10H,1-2H2;1H
• InChI Key： BYOXZPKKLYRPCG-UHFFFAOYSA-N
• SMILES： C(C1OC2CNC1C2)(F)(F)F.Cl

Computed Properties

• Exact Mass: 203.0324761g/mol
• Monoisotopic Mass: 203.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride

3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane Hydrochloride: A Comprehensive Overview

The compound 3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride (CAS No. 2701643-76-5) is a unique bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, characterized by its rigid bicyclo[2.2.1]heptane framework, which provides stability and bioavailability in drug delivery systems.

Recent studies have highlighted the importance of bicyclic frameworks in medicinal chemistry due to their ability to mimic natural product structures and enhance pharmacokinetic properties. The trifluoromethyl group attached at the 3-position of the bicyclic system adds electron-withdrawing effects, which can modulate the compound's reactivity and selectivity in biological systems.

The synthesis of 3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride involves a multi-step process, including ring-closing reactions and fluorination techniques. Researchers have optimized these steps to achieve higher yields and purities, making the compound more accessible for large-scale production and application in drug development.

One of the most promising applications of this compound is its use as a building block in the synthesis of bioactive molecules. Its rigid structure allows for precise control over stereochemistry, which is critical in developing enantiomerically pure drugs. Recent advancements in asymmetric catalysis have further enhanced its utility in this field.

Moreover, the hydrochloride salt form of this compound ensures optimal solubility and stability under physiological conditions, making it suitable for use in pharmaceutical formulations. Studies have shown that the compound exhibits potential as a precursor for antibiotics and antitumor agents due to its ability to interact with biological targets through specific hydrogen bonding and π-interactions.

In conclusion, 3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane hydrochloride (CAS No. 2701643-76-5) represents a valuable addition to the arsenal of compounds used in modern drug discovery and development. Its unique structural features and versatile applications make it a subject of continued research interest across multiple disciplines.